Tert-butyl N-(5-amino-2-propylpyrazol-3-yl)carbamate

• IUPAC Name: tert-butyl N-(5-amino-2-propylpyrazol-3-yl)carbamate
• InChI: InChI=1S/C11H20N4O2/c1-5-6-15-9(7-8(12)14-15)13-10(16)17-11(2,3)4/h7H,5-6H2,1-4H3,(H2,12,14)(H,13,16)
• InChI Key: ULICBCXZZHRHIN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC(=N1)N)NC(=O)OC(C)(C)C
• Molecular Formula: C11H20N4O2
• Molecular Weight: 240.30 g/mol

Description

“Tert-butyl N-(5-amino-2-propylpyrazol-3-yl)carbamate” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also features an amino group (-NH2), a propyl group (-CH2CH2CH3), and a carbamate group (O=C=ONH2), which is derived from carbamic acid.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the amino and propyl groups, and the formation of the carbamate group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring, being aromatic, would contribute to the compound’s stability. The presence of the amino and carbamate groups could potentially allow for hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The amino group could act as a base or nucleophile, participating in acid-base or substitution reactions, respectively. The carbamate group could also undergo reactions, particularly hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbamate group could increase its solubility in polar solvents. Its melting and boiling points, density, and other properties would depend on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with. The presence of the amino and carbamate groups could potentially allow for interactions with biological molecules.

Safety and Hazards

As with any chemical compound, handling “Tert-butyl N-(5-amino-2-propylpyrazol-3-yl)carbamate” would require appropriate safety precautions. Depending on its specific properties, it could potentially pose risks such as flammability, toxicity, or reactivity.